Cas no 1031183-84-2 (N-[3-(dimethylcarbamoyl)phenyl]-1-(2-phenylethenesulfonyl)piperidine-4-carboxamide)

• Product Name: N-[3-(dimethylcarbamoyl)phenyl]-1-(2-phenylethenesulfonyl)piperidine-4-carboxamide
• CAS No: 1031183-84-2
• Molecular Formula: C₂₃H₂₇N₃O₄S
• Molecular Weight: 441.543184518814
• CID: 5820112
• PubChem ID: 25661756

N-[3-(dimethylcarbamoyl)phenyl]-1-(2-phenylethenesulfonyl)piperidine-4-carboxamide Properties

Names and Identifiers

• 1031183-84-2
• N-[3-(dimethylcarbamoyl)phenyl]-1-(2-phenylethenesulfonyl)piperidine-4-carboxamide
• Z241379716
• EN300-26598190

• InChIKey： MISNRGKZHAEHTJ-DTQAZKPQSA-N
• Inchi： 1S/C23H27N3O4S/c1-25(2)23(28)20-9-6-10-21(17-20)24-22(27)19-11-14-26(15-12-19)31(29,30)16-13-18-7-4-3-5-8-18/h3-10,13,16-17,19H,11-12,14-15H2,1-2H3,(H,24,27)/b16-13+
• SMILES： S(/C=C/C1C=CC=CC=1)(N1CCC(C(NC2C=CC=C(C(N(C)C)=O)C=2)=O)CC1)(=O)=O

Computed Properties

• Exact Mass: 441.17222752g/mol
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Rotatable Bond Count: 6
• Monoisotopic Mass: 441.17222752g/mol
• Heavy Atom Count: 31
• Complexity: 745
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.3
• Topological Polar Surface Area: 95.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Acylaminobenzoic acid and derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Acylaminobenzoic acid and derivatives